Cas no 898760-13-9 (2-(4-Hexylbenzoyl)oxazole)

2-(4-Hexylbenzoyl)oxazole is a specialized organic compound featuring an oxazole ring conjugated with a 4-hexylbenzoyl moiety. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and materials science applications. The hexyl chain enhances solubility in non-polar solvents, facilitating its use in hydrophobic environments. The oxazole core contributes to its utility as a building block for heterocyclic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its well-defined reactivity profile allows for precise modifications, enabling tailored applications in catalysis and optoelectronic research. The compound's stability under standard conditions further supports its practicality in laboratory and industrial settings.
2-(4-Hexylbenzoyl)oxazole structure
2-(4-Hexylbenzoyl)oxazole structure
Product Name:2-(4-Hexylbenzoyl)oxazole
CAS No:898760-13-9
MF:C16H19NO2
MW:257.327564477921
MDL:MFCD07699368
CID:994027
PubChem ID:24723661
Update Time:2025-09-26

2-(4-Hexylbenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • (4-hexylphenyl)-(1,3-oxazol-2-yl)methanone
    • 2-(4-HEXYLBENZOYL)OXAZOLE
    • AKOS016019011
    • 898760-13-9
    • DTXSID50642095
    • MFCD07699368
    • 2-(4-HEXYLBENZOYL)-1,3-OXAZOLE
    • (4-Hexylphenyl)(1,3-oxazol-2-yl)methanone
    • (4-Hexylphenyl)(oxazol-2-yl)methanone
    • Methanone, (4-hexylphenyl)-2-oxazolyl-
    • 2-(4-Hexylbenzoyl)oxazole
    • MDL： MFCD07699368
    • Inchi： 1S/C16H19NO2/c1-2-3-4-5-6-13-7-9-14(10-8-13)15(18)16-17-11-12-19-16/h7-12H,2-6H2,1H3
    • InChI Key： VEGGMCLDNBNKTL-UHFFFAOYSA-N
    • SMILES： O1C=CN=C1C(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

  • Exact Mass: 257.14200
  • Monoisotopic Mass: 257.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.061±0.06 g/cm3(Predicted)
  • Boiling Point: 391.9±35.0 °C(Predicted)
  • PSA: 43.10000
  • LogP: 4.02840
  • pka: -2.12±0.10(Predicted)

2-(4-Hexylbenzoyl)oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Hexylbenzoyl)oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202655-2g
2-(4-Hexylbenzoyl)oxazole
 898760-13-9 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202655-5g
2-(4-Hexylbenzoyl)oxazole
 898760-13-9 97%
5g
 ￡1702.00 2022-03-01
TRC
H090745-250mg
2-(4-Hexylbenzoyl)oxazole
 898760-13-9
250mg
 $ 440.00 2022-06-04
TRC
H090745-500mg
2-(4-Hexylbenzoyl)oxazole
 898760-13-9
500mg
 $ 735.00 2022-06-04
Fluorochem
202655-1g
2-(4-Hexylbenzoyl)oxazole
 898760-13-9 97%
1g
 ￡554.00 2022-03-01
abcr
AB362772-1 g
2-(4-Hexylbenzoyl)oxazole, 97%; .
 898760-13-9 97%
1 g
 €954.60 2023-07-19
abcr
AB362772-2 g
2-(4-Hexylbenzoyl)oxazole, 97%; .
 898760-13-9 97%
2 g
 €1,400.00 2023-07-19
abcr
AB362772-1g
2-(4-Hexylbenzoyl)oxazole, 97%; .
 898760-13-9 97%
1g
 €953.10 2025-04-15
abcr
AB362772-2g
2-(4-Hexylbenzoyl)oxazole, 97%; .
 898760-13-9 97%
2g
 €1398.60 2025-04-15
A2B Chem LLC
AH89442-1g
2-(4-Hexylbenzoyl)oxazole
 898760-13-9 97%
1g
 $660.00 2024-04-19

2-(4-Hexylbenzoyl)oxazole Related Literature

898760-13-9 (2-(4-Hexylbenzoyl)oxazole) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.